N~1~-[1-(Pyridin-4-yl)ethyl]propane-1,3-diamine

• CAS RN: 89151-15-5
• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol
• IUPAC Name: N'-(1-pyridin-4-ylethyl)propane-1,3-diamine
• InChI: InChI=1S/C10H17N3/c1-9(13-6-2-5-11)10-3-7-12-8-4-10/h3-4,7-9,13H,2,5-6,11H2,1H3
• InChI Key: WYZRPHUTAWHOAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NC=C1)NCCCN

Description

N~1~-[1-(Pyridin-4-yl)ethyl]propane-1,3-diamine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Acetylpyridine (30.3 g) was added portionwise over 40 minutes to a solution of 1,3-diaminopropane (85 cm3) in toluene (250 cm3) under reflux, with continuous removal of water using a Dean and Stark trap. When no more water was observed in the toluene layer (3 hours) the mixture was concentrated in vacuo and the residue was taken into methanol (200 cm3) and treated with sodium borohydride (12.0 g) added portionwise over 20 minutes at 0° C. After stirring for 16 hours concentrated hydrochloric acid (10 cm3) was slowly added and the mixture was concentrated in vacuo. The residue was dissolved in water (100 cm3) and basified to pH11 with 5M sodium hydroxide solution. The mixture was extracted with chloroform (3×300 cm3) and the dried (MgSO4) extracts were evaporated in vacuo. Distillation gave N-[1-(4-pyridyl)ethyl]-1,3-diaminopropane (22.7 g) as a colourless oil, b.p. 108°-114°/0.03 mm.